Cas no 64822-00-0 (1-5-(phenylamino)-1,2,4-thiadiazol-3-ylpropan-2-one)

• Product Name: 1-5-(phenylamino)-1,2,4-thiadiazol-3-ylpropan-2-one
• CAS No: 64822-00-0
• MF: C₁₁H₁₁N₃OS
• MW: 233.289540529251
• MDL: MFCD00084856
• CID: 501216
• PubChem ID: 2739696
• Update Time: 2025-04-19

1-5-(phenylamino)-1,2,4-thiadiazol-3-ylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-[5-(phenylamino)-1,2,4-thiadiazol-3-yl]-
• 1-(5-ANILINO-1,2,4-THIADIAZOL-3-YL)ACETONE
• 1-(5-anilino-1,2,4-thiadiazol-3-yl)propan-2-one
• 1-5-(phenylamino)-1,2,4-thiadiazol-3-ylpropan-2-one
• CCG-248206
• CS-0272142
• 1-(5-Phenylamino-[1,2,4]thiadiazol-3-yl)-prop an-2-one
• 5-anilino-3-(2-oxopropyl)-1,2,4-thiadiazole
• AKOS001760670
• BB 0242493
• SMR000130227
• 64822-00-0
• SR-01000550073
• MLS000519809
• EN300-265629
• MFCD00084856
• EU-0055215
• NS00017522
• CHEMBL1573623
• DTXSID00372330
• HMS2359B16
• F0921-5161
• 1-[5-(phenylamino)-1,2,4-thiadiazol-3-yl]propan-2-one
• 1-(5-(phenylamino)-1,2,4-thiadiazol-3-yl)propan-2-one
• 2-Propanone, 1-[5-(phenylamino)-1,2,4-thiadiazol-3-yl]-
• 3-Acetonyl-5-anilino-1,2,4-thiadiazole
• SR-01000550073-1
• 1-(5-(Phenylimino)-2,5-dihydro-1,2,4-thiadiazol-3-yl)propan-2-one
• 12X-0839
• XLJGKAGJWBNCSQ-UHFFFAOYSA-N

• MDL： MFCD00084856
• Inchi： 1S/C11H11N3OS/c1-8(15)7-10-13-11(16-14-10)12-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,12,13,14)
• InChI Key： XLJGKAGJWBNCSQ-UHFFFAOYSA-N
• SMILES： S1C(=NC(CC(C)=O)=N1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 233.06228316g/mol
• Monoisotopic Mass: 233.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines